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Executive Summary

The endohedral metallofullerene Ba@C74 represents a fascinating example of a host-guest
molecular system, where a barium atom is encapsulated within a 74-atom carbon cage. The
synthesis of this molecule is a testament to advanced techniques in carbon arc plasma
generation, while its isolation and characterization require sophisticated chromatographic and
spectroscopic methods. This guide provides a comprehensive overview of the synthesis,
purification, and structural elucidation of Ba@C74, presenting key quantitative data, detailed
experimental protocols, and visual representations of the underlying processes to serve as a
valuable resource for researchers in the field.

Synthesis of Ba@C74

The production of Ba@C74 is achieved through the radio frequency (RF) method, a technique
that involves the simultaneous evaporation of barium and carbon in a controlled environment.

Experimental Protocol: Radio Frequency (RF) Synthesis

The synthesis of Ba@C74 is carried out in a specialized RF furnace under a dynamic flow of
helium gas. The core of the process involves the generation of a carbon and barium plasma,
which then cools to form a variety of fullerenes and metallofullerenes, including the desired
Ba@C74.
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Apparatus:

Radio Frequency (RF) furnace

Graphite rods

Barium source (e.g., barium-filled graphite rods)

Helium gas supply

Soot collection system
Procedure:

o Preparation of Graphite Rods: Graphite rods are drilled and packed with a mixture of barium
oxide and graphite powder.

o Furnace Setup: The barium-containing graphite rods are placed in the RF furnace.

» Atmosphere Control: The furnace is evacuated and then backfilled with helium gas. A
continuous flow of helium is maintained during the synthesis.

» Plasma Generation: An RF field is applied to the graphite rods, causing them to heat up and
evaporate the carbon and barium, creating a high-temperature plasma.

e Soot Formation: As the plasma cools, the carbon and barium atoms condense to form a
variety of carbon clusters, including empty fullerenes and endohedral metallofullerenes. This
product is collected as soot on the water-cooled walls of the furnace.

e Soot Collection: After the synthesis is complete, the furnace is cooled, and the collected soot
is carefully removed for further processing.

Isolation and Purification

The raw soot produced during the RF synthesis contains a mixture of various fullerenes and
metallofullerenes. The isolation of pure Ba@C74 is a multi-step process that relies on high-
performance liquid chromatography (HPLC).
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Experimental Protocol: Three-Step HPLC Purification

A three-step HPLC procedure is employed to separate Ba@C74 from the complex mixture of
fullerenes in the soot extract. This process leverages the differences in polarity and size of the
various fullerene species.

Procedure:

Soot Extraction: The collected soot is first extracted with a suitable solvent, such as carbon

disulfide (CS2) or toluene, to dissolve the soluble fullerene fraction.

« Initial Separation (Step 1): The crude extract is subjected to a first stage of HPLC, often
using a column with a stationary phase designed for fullerene separation (e.g., a PYE
column). This initial step provides a rough separation of the different fullerene families.

o Fraction Collection and Re-injection (Step 2): The fractions containing the desired
metallofullerenes are collected and then re-injected into a second HPLC system, often with a
different type of column (e.g., a Buckyprep column) to achieve finer separation.

 Final Purification (Step 3): A final HPLC step is performed on the enriched Ba@C74 fraction
to achieve high purity. From a typical synthesis run, approximately 0.5 mg of pure Ba@C74
can be isolated.[1]

Structural Characterization and Properties

The definitive structure and properties of Ba@C74 have been elucidated through a
combination of advanced analytical techniques, including single-crystal X-ray diffraction and X-
ray Absorption Near Edge Structure (XANES) spectroscopy, supported by quantum chemical
calculations.

Key Structural and Physical Data
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Parameter Value Method

Purity >99% HPLC

Isolated Yield ~0.5 mg Gravimetric

Endohedral Atom Barium (Ba) Mass Spectrometry, XANES
Mass Spectrometry, X-ray

Carbon Cage C74 ) ]
Diffraction

Ba Atom Position Off-center X-ray Diffraction, XANES

Ba Atom Displacement

130-150 pm from the

geometric center

X-ray Diffraction, XANES[1]

Shortest Ba-C Distance

265 pm

X-ray Diffraction[1]

Electronic Configuration

Ba2+@C742-

Theoretical Calculations

Spectroscopic and Crystallographic Analysis

Single-Crystal Synchrotron Diffraction: The precise structure of Ba@C74 was determined by

single-crystal synchrotron X-ray diffraction on microcrystals of Ba@C74 co-crystallized with

cobalt(ll) octaethylporphyrin (Co(OEP)) and benzene.[1] This analysis revealed that the barium

atom is not located at the center of the C74 cage but is displaced towards the cage wall.[1] The

C74 cage itself exhibits two different orientations within the crystal structure.[1]

X-ray Absorption Near Edge Structure (XANES): The Ba L(lll) XANES spectrum of a thin film of
Ba@C74 shows a distinct double maximum structure at approximately E = 5275 eV.[1]

Comparison of this experimental data with simulated XANES spectra for different structural

models confirmed that the barium atom resides inside the C74 cage in an off-center position.[1]

Quantum Chemical Calculations: Theoretical calculations have been instrumental in

understanding the stability and electronic structure of Ba@C74. These calculations are in good

agreement with the experimental findings, confirming the off-center position of the barium atom

and suggesting a charge transfer of two electrons from the barium atom to the C74 cage,

resulting in an electronic state of Ba2+@C742-.
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Visualizing the Process

To better illustrate the workflow and logic of the synthesis and characterization of Ba@C74, the
following diagrams are provided.

Synthesis Purification

Starting Materials RF Synthesis Solvent Extraction
(Graphite, BaO) (He Atmosphere) Fullerene Soot gem (CS2 or Toluene) 1st Stage HPLC 2nd Stage HPLC 3rd Stage HPLC Pure Ba@C74

Pure Ba@C74

Initial Cha*cterization ¢ Structural Elucidation

\
Mass Spectrometry Single-Crystal X-ray Diffraction XANES Spectroscopy
(Confirms M@C74) (Determines Ba position and C74 structure) (Confirms endohedral nature and Ba off-center position)

Theoretical Validation

Quantum Chemical Calculations
(Validates structure and predicts electronic properties)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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metallofullerene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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